Cas no 1804777-43-2 (Methyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804777-43-2
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4836966
• Update Time: 2025-10-31

Methyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H8F3IN2O3/c1-17-8(16)6-4(2-14)5(3-15-7(6)13)18-9(10,11)12/h3H,2,14H2,1H3
• InChI Key： QRCCUCLCHRDOJP-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=C(C(=CN=1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

Introduction to Methyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804777-43-2)

Methyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804777-43-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways.

The molecular structure of Methyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate incorporates several key functional groups that make it particularly valuable in drug discovery and development. The presence of an iodo substituent at the 2-position of the pyridine ring provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing more elaborate molecular architectures, enabling the creation of novel compounds with enhanced pharmacological properties.

In addition to the iodo moiety, the compound features an aminomethyl group at the 4-position, which can be further modified to introduce various pharmacophores. This flexibility allows chemists to explore diverse chemical space, optimizing both potency and selectivity. The trifluoromethoxy group at the 5-position adds another layer of complexity, influencing both the electronic properties and metabolic stability of the resulting molecules. Such structural elements are often employed to improve binding affinity and resistance to enzymatic degradation.

The significance of Methyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate is further underscored by its applications in recent research advancements. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating a variety of cancers and inflammatory diseases. The ability to modify the pyridine core through cross-coupling reactions has led to the development of potent and selective inhibitors that target specific tyrosine kinases, thereby blocking aberrant signaling pathways associated with these conditions.

Recent publications have highlighted the compound's role in developing antiviral agents. The structural motifs present in Methyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate are reminiscent of known viral protease inhibitors and polymerase inhibitors. By leveraging its reactive sites, researchers have been able to design molecules that disrupt viral replication cycles, offering promising leads for new antiviral therapies. These efforts align with global initiatives to combat emerging infectious diseases, where rapid development of novel drug candidates is paramount.

The compound's potential extends beyond oncology and virology into neurodegenerative disease research. Emerging evidence suggests that modulating specific pyridine-based scaffolds can influence neuroinflammatory processes and protein misfolding events associated with conditions like Alzheimer's and Parkinson's disease. The combination of an aminomethyl, an iodo, and a trifluoromethoxy group provides a rich platform for designing molecules that can interact with neuronal targets, potentially offering therapeutic benefits.

In conclusion, Methyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate represents a cornerstone intermediate in modern medicinal chemistry. Its unique structural attributes enable the synthesis of diverse bioactive compounds with applications spanning multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an increasingly pivotal role in the development of next-generation pharmaceuticals.